Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate

• CAS No.: 64532-25-8
• Molecular Formula: C7H10N2O4
• Molecular Weight: 186.17 g/mol
• IUPAC Name: dimethyl 2-(aminomethylideneamino)but-2-enedioate
• InChI: InChI=1S/C7H10N2O4/c1-12-6(10)3-5(9-4-8)7(11)13-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key: WWCUEBXYDNPXPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=C(C(=O)OC)N=CN

Description

Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate is an organic compound with a complex structure that includes both amine and ester functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate typically involves the reaction of dimethyl acetylenedicarboxylate with an appropriate amine under controlled conditions. The reaction is usually carried out in a solvent such as acetonitrile, and the temperature is maintained to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and other additives may be employed to improve the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines. Substitution reactions can lead to a variety of substituted derivatives with different functional groups.

Scientific Research Applications

Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s reactivity makes it useful in studying enzyme-catalyzed reactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism by which Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate exerts its effects involves interactions with various molecular targets. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It may participate in enzyme-catalyzed reactions, where it binds to active sites and undergoes transformations that lead to the formation of specific products .

Comparison with Similar Compounds

Similar Compounds

Dimethylamine: A simpler amine with similar reactivity but lacking the ester functional group.

Dimethyl acetylenedicarboxylate: A related compound used in the synthesis of Dimethyl 2-[(E)-(aminomethylidene)amino]but-2-enedioate.

N,N-Dimethyl-3-pentanamine: Another amine with different structural features and reactivity

Uniqueness

This compound is unique due to its combination of amine and ester functional groups, which confer distinct reactivity and potential applications. Its ability to undergo a variety of chemical reactions makes it a versatile compound in both research and industrial settings.